Cas no 2228394-24-7 (4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one
• CAS No: 2228394-24-7
• MF: C₁₁H₁₀ClF₃O
• MW: 250.644712924957
• CID: 6111055
• PubChem ID: 165882973
• Update Time: 2025-05-19

4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one
• 2228394-24-7
• EN300-1961841
• 4-[2-chloro-6-(trifluoromethyl)phenyl]butan-2-one

• Inchi： 1S/C11H10ClF3O/c1-7(16)5-6-8-9(11(13,14)15)3-2-4-10(8)12/h2-4H,5-6H2,1H3
• InChI Key： PVWXLZRVFIBKAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CCC(C)=O

Computed Properties

• Exact Mass: 250.0372271g/mol
• Monoisotopic Mass: 250.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one

4-2-Chloro-6-(Trifluoromethyl)Phenylbutan-2-one: A Comprehensive Overview

The compound 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one, identified by the CAS number 2228394-24-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself reveals its structural composition: a phenyl ring substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 6-position, connected to a butanone moiety. This combination of functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of fluorinated compounds like 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one in drug discovery and material science. The presence of the trifluoromethyl group introduces unique electronic and steric effects, which can influence the compound's reactivity and stability. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution are often employed to introduce the chlorine and trifluoromethyl groups. Subsequent steps involve the formation of the butanone moiety, which can be achieved through oxidation or ketonization reactions. The optimization of these steps is crucial for achieving high yields and purity, as required for pharmaceutical applications.

From a physical chemistry perspective, 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one exhibits interesting properties that make it suitable for various applications. Its solubility profile, influenced by the electron-withdrawing trifluoromethyl group, allows it to dissolve in both polar and non-polar solvents, depending on the specific conditions. This characteristic is particularly advantageous in reaction media where controlled solubility is essential for efficient catalysis or separation processes.

The compound's stability under different conditions has also been a focus of recent research. Studies have shown that it maintains its integrity under moderate thermal and oxidative conditions, making it suitable for long-term storage and use in industrial settings. However, its reactivity towards nucleophiles and electrophiles suggests that careful handling is necessary to prevent unintended side reactions during synthesis or application.

In terms of biological activity, preliminary assays have demonstrated that 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one exhibits moderate inhibitory effects on certain enzymes, particularly those involved in signal transduction pathways. This finding has prompted further investigations into its potential as a lead compound for drug development. Researchers are currently exploring its ability to modulate kinase activity, which could pave the way for novel therapeutic interventions in oncology and inflammatory diseases.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed details about its conformational flexibility and interactions with biological targets. These computational approaches complement experimental studies, offering a holistic view of the compound's properties and potential applications.

In conclusion, 4-2-chloro-6-(trifluoromethyl)phenylbutan-2-one (CAS No.: 2228394-24-7) stands out as a promising molecule with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic and computational techniques, position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of pharmacology, materials science, and beyond.